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Compound of Interest

Compound Name: Butyloctylmagnesium

Cat. No.: B15288106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyloctylmagnesium is a highly reactive organometallic compound utilized in various

chemical syntheses. Its utility is counterbalanced by significant hazards, including pyrophoricity,

violent reactivity with water, and severe corrosivity. This guide provides an in-depth overview of

the hazards associated with butyloctylmagnesium, detailed safety protocols for its handling

and storage, and emergency procedures. The information is intended to ensure the safe use of

this reagent in a laboratory and process development setting. All quantitative data is

summarized for clarity, and key experimental methodologies for hazard determination are

detailed.

Chemical Identification and Physical Properties
Butyloctylmagnesium is a Grignard reagent that does not have a single defined structure but

is rather a mixture of dibutylmagnesium, dioctylmagnesium, and butyl(octyl)magnesium. It is

typically supplied as a solution in a hydrocarbon solvent, such as heptane.
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Property Value

Chemical Name Butyloctylmagnesium

Synonyms BOMAG, Butyl(octyl)magnesium

CAS Number 69929-18-6[1]

Molecular Formula C₁₂H₂₆Mg[1]

Molecular Weight 194.64 g/mol [1]

Appearance Typically a colorless to pale yellow solution.

Solubility
Soluble in hydrocarbon solvents. Reacts

violently with water.[2]

Flash Point
Data not available. The solvent (e.g., heptane)

is highly flammable.

Autoignition Temperature

Data not available. The compound is pyrophoric

and can ignite spontaneously on contact with

air.[1]

Boiling Point Data not available.

Melting Point Data not available.

Density Data not available.

Hazard Identification and Classification
Butyloctylmagnesium is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its pyrophoricity, reactivity with water, and corrosivity.
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Hazard Class GHS Category Hazard Statement

Pyrophoric Liquids Category 1

H250: Catches fire

spontaneously if exposed to

air.[1]

Substances and mixtures

which in contact with water

emit flammable gases

Category 1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously.[1]

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage.[1]

Self-heating substances and

mixtures
Category 2

H252: Self-heating in large

quantities; may catch fire.[1]

The following diagram illustrates the logical relationship between the chemical properties of

butyloctylmagnesium and its associated hazards.

Chemical Properties Primary Hazards
Potential Consequences

High Chemical Reactivity

Reacts with O₂ (Air)

Reacts with H₂O

Pyrophoricity (H250)exothermic oxidation

Water Reactivity (H260)exothermic hydrolysis

Corrosivity (H314)
forms corrosive hydroxides

Spontaneous Fire/Explosion

Flammable Gas Emission

Severe Chemical Burns
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Caption: Relationship between chemical properties and hazards of butyloctylmagnesium.

Experimental Protocols for Hazard Determination
The classification of butyloctylmagnesium is based on standardized experimental protocols.

Below are summaries of the methodologies for determining its key hazards.

Pyrophoricity: UN Test N.3 for Pyrophoric Liquids
This test determines if a liquid ignites spontaneously upon contact with air.

Methodology:

Apparatus: A porcelain cup of about 100 mm in diameter and 1-2 ml of the test substance.

Procedure:

A porcelain cup is filled with an inert carrier material (e.g., diatomaceous earth) at room

temperature.

Approximately 5 ml of the liquid to be tested is poured onto the inert carrier.

The observation is made over a period of 5 minutes.

Criteria: If the liquid ignites within 5 minutes of coming into contact with air, it is classified as

a pyrophoric liquid.

Reactivity with Water: UN Test N.5
This test determines if a substance reacts with water to emit a dangerous amount of flammable

gas.

Methodology:

Apparatus: A reaction flask with a means of measuring the volume of gas evolved, such as a

gas burette.

Procedure:
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The test is performed at ambient temperature (20°C) and atmospheric pressure.

A known quantity of the test substance is introduced into a flask containing water.

The volume of gas evolved is measured over a specified period (e.g., 1 hour and 24

hours).

Criteria: A substance is classified as dangerous when wet if the rate of evolution of

flammable gas is greater than 1 liter per kilogram of the substance per hour.

Skin Corrosion: OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion)
This test determines the potential of a substance to cause irreversible skin damage.

Methodology:

Test System: Typically, albino rabbits are used.

Procedure:

A small area of the animal's skin is shaved.

A measured amount of the test substance (0.5 ml for liquids) is applied to the prepared

skin under a gauze patch.

The exposure period is typically 4 hours, after which the substance is removed.

The skin is observed for signs of erythema (redness) and edema (swelling) at graded

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Criteria: Corrosion is indicated by irreversible tissue damage, such as ulceration, bleeding, or

bloody scabs, observed during the study.

In Vitro Skin Corrosion: OECD Test Guideline 435
This is an in vitro method that uses a synthetic membrane barrier to assess skin corrosion

potential.
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Methodology:

Apparatus: The test system consists of a synthetic macromolecular bio-barrier and a

chemical detection system (CDS).

Procedure:

The test substance is applied to the bio-barrier.

The time it takes for the substance to penetrate the barrier is measured by a color change

in the CDS.

Criteria: The breakthrough time is correlated with the corrosivity of the substance. A shorter

breakthrough time indicates a higher corrosive potential.

Safe Handling and Storage
Due to its high reactivity, strict adherence to safety protocols is mandatory when handling and

storing butyloctylmagnesium.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when working with butyloctylmagnesium.

Eye/Face Protection: Chemical splash goggles and a face shield that meets ANSI Z.87.1

standards are mandatory.

Skin Protection:

A flame-resistant lab coat (e.g., Nomex®) must be worn over cotton clothing. Synthetic

fabrics should be avoided.

Chemical-resistant gloves are required. A common practice is to wear a pair of nitrile

gloves under a pair of heavy-duty neoprene or butyl rubber gloves.

Flame-resistant gloves can also be worn.

Footwear: Closed-toe, chemical-resistant shoes are required.
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Engineering Controls
All manipulations of butyloctylmagnesium must be performed in a certified chemical fume

hood or a glovebox under an inert atmosphere (e.g., nitrogen or argon).

An eyewash station and a safety shower must be readily accessible within a 10-second

travel distance.

Handling Procedures
The following workflow diagram outlines the safe handling of pyrophoric liquids like

butyloctylmagnesium.
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Preparation

Transfer

Cleanup and Quenching

Don appropriate PPE

Ensure fume hood/glovebox is operational

Remove flammable materials from the work area

Have appropriate fire extinguisher (Class D) and spill kit ready

Secure reagent bottle

Use inert gas (N₂ or Ar) to maintain a positive pressure

Use a clean, dry syringe or cannula for transfer

Slowly draw the required amount of reagent

Slowly dispense the reagent into the reaction vessel

Quench residual reagent in syringe/cannula with a high-boiling point alcohol (e.g., isopropanol)

Rinse glassware with an inert solvent before washing

Dispose of all waste in designated hazardous waste containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of butyloctylmagnesium.
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Storage
Store butyloctylmagnesium in a cool, dry, and well-ventilated area, away from sources of

ignition.

The container must be kept tightly sealed under an inert atmosphere.

Store away from incompatible materials, especially water, acids, and oxidizing agents.

It is recommended to store in a dedicated, fire-resistant cabinet for flammable liquids.

Emergency Procedures
Spills

Small Spills:

Alert personnel in the immediate area.

If the spill does not ignite, cover it with a dry, inert absorbent material such as sand,

diatomaceous earth, or vermiculite. Do NOT use water or combustible absorbents.

Carefully collect the absorbed material into a dry, sealed container for hazardous waste

disposal.

If the spill ignites, use a Class D fire extinguisher (for combustible metals) or smother with

dry sand. DO NOT USE WATER, CARBON DIOXIDE, OR HALOGENATED

EXTINGUISHERS.

Large Spills:

Evacuate the laboratory immediately and activate the fire alarm.

Call emergency services.

Prevent entry into the affected area.

Fire
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In case of a fire involving butyloctylmagnesium, use a Class D fire extinguisher or smother

the fire with dry sand.

NEVER use water, carbon dioxide, or halogenated fire extinguishers, as they can react

violently with the organometallic compound.

First Aid
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Toxicology and Ecological Information
Toxicological Data: Specific toxicological data such as LD50 or LC50 for

butyloctylmagnesium is not available. The primary toxic effect is severe corrosion to the

skin, eyes, and respiratory tract upon contact.

Ecological Information: Data on the ecological effects of butyloctylmagnesium is not

available. Due to its high reactivity with water, it is expected to decompose rapidly in the

environment. However, the decomposition products may be harmful to aquatic life. It should

not be allowed to enter drains or waterways.

Disposal Considerations
All waste containing butyloctylmagnesium or its residues must be treated as hazardous

waste.

Excess or unused reagent must be quenched carefully by a trained professional. This is

typically done by slowly adding a high-boiling point alcohol (e.g., isopropanol) to a dilute
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solution of the Grignard reagent in an inert solvent under an inert atmosphere. This process

is highly exothermic and must be controlled with cooling.

Dispose of all waste materials in accordance with local, state, and federal regulations.

Conclusion
Butyloctylmagnesium is a valuable but highly hazardous reagent. A thorough understanding

of its reactive properties and strict adherence to established safety protocols are essential for

its safe use. By implementing proper engineering controls, utilizing appropriate personal

protective equipment, and following safe handling and emergency procedures, the risks

associated with this compound can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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